2-methylidenepent-4-enoyl chloride
Overview
Description
2-Methylidenepent-4-enoyl chloride (2MPC) is an organic compound that is widely used in laboratories for a variety of scientific research applications. It is a colorless liquid with a pungent odor and is highly reactive. Its chemical formula is C5H7ClO, and it is a derivative of acryloyl chloride, a monochloroacetyl derivative of acrylic acid. 2MPC is used in a variety of research applications, from synthesis of polymers to the synthesis of pharmaceuticals and other organic compounds. It is also used in the production of surfactants, adhesives, and polymers.
Scientific Research Applications
2-methylidenepent-4-enoyl chloride is used in a variety of scientific research applications. It is used in the synthesis of polymers, surfactants, adhesives, and pharmaceuticals. It is also used in the synthesis of other organic compounds such as esters, amides, and aldehydes. In addition, 2-methylidenepent-4-enoyl chloride is used in the production of surfactants, which are compounds that reduce the surface tension of a liquid, allowing it to spread more easily. 2-methylidenepent-4-enoyl chloride is also used in the production of adhesives, which are materials used to bind two surfaces together.
Mechanism of Action
2-methylidenepent-4-enoyl chloride is a highly reactive compound, and its reactivity is due to the presence of the carbonyl group. The carbonyl group is highly reactive due to the presence of a highly electronegative atom, the oxygen atom. This electronegative atom is attracted to the positively charged alkyl halide, resulting in a nucleophilic attack on the carbonyl group. This attack results in the formation of an acyl halide, which is then further reacted with other compounds to form the desired product.
Biochemical and Physiological Effects
2-methylidenepent-4-enoyl chloride is not known to have any direct biochemical or physiological effects. However, it is known to be toxic if ingested or inhaled in large quantities. It can cause irritation to mucous membranes and skin, and it can also be corrosive to metals. In addition, it can cause eye and respiratory irritation if inhaled.
Advantages and Limitations for Lab Experiments
2-methylidenepent-4-enoyl chloride is a highly reactive compound, making it an ideal reagent for laboratory experiments. It is relatively inexpensive and readily available, making it a cost-effective alternative to other reagents. In addition, it is relatively safe to use in laboratory experiments, as long as proper safety precautions are followed. However, it can be corrosive to some metals and can cause irritation to the skin and mucous membranes, so it should be handled with care.
Future Directions
There are a number of potential future directions for the use of 2-methylidenepent-4-enoyl chloride in scientific research. It could be used in the synthesis of new pharmaceuticals, surfactants, and adhesives. It could also be used in the synthesis of new polymers and other organic compounds. In addition, it could be used in the production of new materials such as coatings, adhesives, and lubricants. Finally, it could be used in the development of new catalysts and other chemical processes.
Synthesis Methods
2-methylidenepent-4-enoyl chloride is synthesized through the reaction of acryloyl chloride and an alkyl halide in the presence of a base. This reaction is known as a Friedel-Crafts acylation reaction and is a common method for synthesizing acyl chlorides. The reaction typically involves the addition of an alkyl halide to the acryloyl chloride in the presence of a strong base such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out in a solvent such as dichloromethane, and the product is then purified by distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methylidenepent-4-enoyl chloride involves the reaction of 2-methylpent-4-enal with thionyl chloride.", "Starting Materials": [ "2-methylpent-4-enal", "Thionyl chloride" ], "Reaction": [ "Add 2-methylpent-4-enal to a round-bottom flask", "Add thionyl chloride dropwise to the flask while stirring", "Heat the mixture to reflux for 2 hours", "Cool the mixture to room temperature", "Pour the mixture into a separatory funnel", "Extract the organic layer with diethyl ether", "Wash the organic layer with water and brine", "Dry the organic layer over anhydrous magnesium sulfate", "Filter the mixture and evaporate the solvent under reduced pressure", "Purify the product by column chromatography" ] } | |
CAS RN |
1186073-74-4 |
Molecular Formula |
C6H7ClO |
Molecular Weight |
130.6 |
Purity |
95 |
Origin of Product |
United States |
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